![molecular formula C17H18ClFN4O2S B2634861 4-(4-((3-Chloro-4-fluorophenyl)sulfonyl)piperazin-1-yl)-6-cyclopropylpyrimidine CAS No. 1797957-83-5](/img/structure/B2634861.png)
4-(4-((3-Chloro-4-fluorophenyl)sulfonyl)piperazin-1-yl)-6-cyclopropylpyrimidine
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Overview
Description
Scientific Research Applications
Antimicrobial and Antibacterial Applications
- Patel, Patel, and Chauhan (2007) synthesized derivatives of quinolone, which exhibited significant antibacterial activity against various bacteria strains, such as S. aureus and E. coli, and also against fungi like C. albicans (Patel, Patel, & Chauhan, 2007).
- Miyamoto, Egawa, Shibamori, and Matsuraoto (1987) explored the synthesis of naphthyridine-3-carboxylic acid derivatives, which have potential as antibacterial agents (Miyamoto, Egawa, Shibamori, & Matsuraoto, 1987).
- Patel and Patel (2010) studied Schiff base and thiazolidinone derivatives for their antibacterial and antifungal properties (Patel & Patel, 2010).
Antitumor and Anticancer Applications
- Naito, Ohsuki, Atsumi, Minami, Mochizuki, Hirotani, Kumazawa, and Ejima (2005) synthesized novel pyrimidinyl pyrazole derivatives with significant cytotoxicity against various tumor cell lines (Naito et al., 2005).
- Solomon, Pundir, and Lee (2019) examined 4-aminoquinoline derived sulfonyl analogs for their potential as anticancer agents, finding one compound particularly effective against various cancers (Solomon, Pundir, & Lee, 2019).
Neurological Applications
- Ogawa, Okuyama, Araki, and Otomo (1994) investigated NE-100, a σ receptor ligand, on cognitive dysfunction in rats, finding it effective in mitigating phencyclidine-induced cognitive impairment (Ogawa, Okuyama, Araki, & Otomo, 1994).
Synthesis and Structural Studies
- Chu (1990) described the synthesis of various quinoline derivatives, highlighting the significance of the structural formation in chemical applications (Chu, 1990).
- Raviña, Casariego, Masaguer, Fontenla, Montenegro, Rivas, Enguix, Villazón, Cadavid, and Demontis (2000) synthesized conformationally restricted butyrophenones for potential use as antipsychotic agents (Raviña et al., 2000).
Mechanism of Action
Target of Action
Compounds with a similar 3-chloro-4-fluorophenyl motif have been identified as inhibitors of tyrosinase . Tyrosinase is a binuclear copper-containing protein implicated in melanin production in various organisms .
Mode of Action
Compounds with a similar 3-chloro-4-fluorophenyl motif have been shown to interact with the catalytic site of tyrosinase . The additional chlorine atom in these compounds has been found to enhance inhibitory activity .
Biochemical Pathways
Tyrosinase, a potential target of similar compounds, is involved in the production of melanin . Overproduction of melanin is related to several skin pigmentation disorders and neurodegenerative processes in Parkinson’s disease .
Result of Action
Similar compounds with a 3-chloro-4-fluorophenyl motif have shown inhibitory activity against tyrosinase , which could potentially lead to a decrease in melanin production.
Biochemical Analysis
Biochemical Properties
The 4-(4-((3-Chloro-4-fluorophenyl)sulfonyl)piperazin-1-yl)-6-cyclopropylpyrimidine compound has been found to interact with the enzyme tyrosinase . The presence of the 3-chloro-4-fluorophenyl fragment in this compound is an important structural feature that improves the inhibition of tyrosinase . This interaction is believed to be due to the compound’s ability to establish profitable contact with the catalytic site of the enzyme .
Cellular Effects
The cellular effects of this compound are currently under investigation. Based on its inhibitory activity against tyrosinase, it can be inferred that this compound may influence cell function by affecting the production of melanin, a pigment that plays a crucial role in various cellular processes .
Molecular Mechanism
The molecular mechanism of action of this compound involves binding interactions with the enzyme tyrosinase . This compound is believed to interact with the catalytic site of the enzyme, thereby inhibiting its activity .
Metabolic Pathways
The metabolic pathways involving this compound are not well-understood. Given its interaction with tyrosinase, it may be involved in the metabolic pathways related to melanin production .
properties
IUPAC Name |
4-[4-(3-chloro-4-fluorophenyl)sulfonylpiperazin-1-yl]-6-cyclopropylpyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClFN4O2S/c18-14-9-13(3-4-15(14)19)26(24,25)23-7-5-22(6-8-23)17-10-16(12-1-2-12)20-11-21-17/h3-4,9-12H,1-2,5-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHTGGVRGQBPCSN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NC=N2)N3CCN(CC3)S(=O)(=O)C4=CC(=C(C=C4)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClFN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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